Cas no 184921-09-3 (1-(3-Fluoro-benzyl)-piperidin-4-ol)
1-(3-Fluoro-benzyl)-piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Fluoro-benzyl)-piperidin-4-ol
- 1-(3-fluorobenzyl)piperidin-4-ol
- Oprea1_502735
- 184921-09-3
- DB-097518
- 1-[(3-fluorophenyl)methyl]piperidin-4-ol
- SR-01000202470
- AKOS008950531
- SCHEMBL8552073
- Z54505524
- UHOIWDILOQRZLA-UHFFFAOYSA-N
- SR-01000202470-1
-
- MDL: MFCD00976926
- Inchi: 1S/C12H16FNO/c13-11-3-1-2-10(8-11)9-14-6-4-12(15)5-7-14/h1-3,8,12,15H,4-7,9H2
- InChI Key: UHOIWDILOQRZLA-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CN1CCC(CC1)O
Computed Properties
- Exact Mass: 209.121592296Da
- Monoisotopic Mass: 209.121592296Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 23.5Ų
1-(3-Fluoro-benzyl)-piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 089387-500mg |
1-(3-Fluoro-benzyl)-piperidin-4-ol |
184921-09-3 | 500mg |
£229.00 | 2022-03-01 | ||
| Chemenu | CM371114-1g |
1-(3-Fluorobenzyl)piperidin-4-ol |
184921-09-3 | 95%+ | 1g |
$509 | 2022-09-01 |
1-(3-Fluoro-benzyl)-piperidin-4-ol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-(3-Fluoro-benzyl)-piperidin-4-ol
1-(3-Fluoro-benzyl)-piperidin-4-ol: A Comprehensive Overview
The compound 1-(3-Fluoro-benzyl)-piperidin-4-ol, identified by the CAS number 184921-09-3, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, a derivative of piperidine with a fluoro-substituted benzyl group, exhibits unique structural and functional properties that make it a valuable compound for both academic research and potential therapeutic applications.
Recent studies have highlighted the importance of fluorobenzyl piperidine derivatives in drug discovery. The presence of the fluorine atom in the benzyl group introduces electronic effects that can enhance the compound's bioavailability and pharmacokinetic properties. These findings underscore the potential of 1-(3-fluoro-benzyl)-piperidin-4-ol as a lead compound for developing novel therapeutics targeting various disease states, including neurodegenerative disorders and inflammatory conditions.
The synthesis of 1-(3-fluoro-benzyl)-piperidin-4-ol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring the compound's suitability for biological assays. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has enabled precise characterization of the compound's structure, confirming its identity and purity.
In terms of biological activity, 1-(3-fluoro-benzyl)-piperidin-4-ol has demonstrated promising results in preclinical models. Studies have shown that this compound exhibits selective inhibition of certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a candidate for Alzheimer's disease therapeutics.
Moreover, the incorporation of the piperidine ring into the molecule provides a rigid framework that facilitates interactions with target proteins. This structural feature has been exploited in drug design to enhance binding affinity and selectivity. Recent advancements in computational chemistry have allowed researchers to model the binding interactions of 1-(3-fluoro-benzyl)-piperidin-4-ol with its target proteins, providing insights into its mechanism of action.
The development of analogs based on 1-(3-fluoro-benzyl)-piperidin-4-ol is an active area of research. By modifying substituents on the benzyl group or altering the piperidine ring, scientists aim to optimize pharmacokinetic properties and improve therapeutic efficacy. These efforts are supported by high-throughput screening technologies, which enable rapid assessment of compound libraries for desired biological activities.
In conclusion, 1-(3-fluoro-benzyl)-piperidin-4-ol represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, combined with promising biological activity, positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound may pave the way for innovative treatments addressing some of today's most challenging health conditions.
184921-09-3 (1-(3-Fluoro-benzyl)-piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)